Cas no 1421491-11-3 (2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1421491-11-3
• MF: C₂₁H₂₄FNO₂S₂
• MW: 405.549166679382
• CID: 5365582
• Update Time: 2025-07-15

2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]ethanone
• Ethanone, 2-[(4-fluorophenyl)thio]-1-[4-[[(4-methoxyphenyl)thio]methyl]-1-piperidinyl]-
• 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C21H24FNO2S2/c1-25-18-4-8-20(9-5-18)26-14-16-10-12-23(13-11-16)21(24)15-27-19-6-2-17(22)3-7-19/h2-9,16H,10-15H2,1H3
• InChI Key： BGYRTTVJPQIHDY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CSC2=CC=C(OC)C=C2)CC1)CSC1=CC=C(F)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 569.3±45.0 °C(Predicted)
• pka: -1.13±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one

Introduction to 2-[(4-Fluorophenyl)sulfanyl]-1-(4-{[(4-Methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1421491-11-3)

2-[(4-Fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one, also known by its CAS number 1421491-11-3, is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound features a unique combination of functional groups, including a fluorophenyl sulfide, a methoxyphenyl sulfide, and a piperidine ring, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The structure of 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one has been the subject of extensive research due to its potential as a lead compound in the development of new drugs. The presence of the fluorine atom in the phenyl group can enhance the lipophilicity and metabolic stability of the molecule, while the methoxyphenyl sulfide moiety can influence its binding affinity to specific receptors. The piperidine ring, a common structural element in many bioactive compounds, provides additional conformational flexibility and can modulate the compound's pharmacological properties.

Recent studies have highlighted the potential of 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in the inflammatory cascade.

In addition to its anti-inflammatory properties, 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have applications in cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic profile of 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one has also been studied extensively. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

In terms of safety and toxicity, initial studies have shown that 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. These assessments typically include detailed toxicology studies in animal models to evaluate potential adverse effects on various organ systems.

The development of new drugs based on compounds like 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one is a complex and multidisciplinary process that involves collaboration between chemists, biologists, pharmacologists, and clinicians. Advances in synthetic chemistry have enabled the efficient synthesis of this compound on a larger scale, facilitating further preclinical and clinical investigations.

In conclusion, 2-[(4-fluorophenyl)sulfanyl]-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)ethan-1-one (CAS No. 1421491-11-3) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features and biological activities make it a valuable lead compound for the development of new drugs targeting inflammatory diseases, chronic pain, and cancer. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.